Cas no 180300-49-6 (3'-C-ethynyluridine)

• Product Name: 3'-C-ethynyluridine
• CAS No: 180300-49-6
• MF: C₁₁H₁₂N₂O₆
• MW: 268.222783088684
• CID: 1371407
• PubChem ID: 176869
• Update Time: 2025-04-20

3'-C-ethynyluridine Chemical and Physical Properties

Names and Identifiers

• 3'-C-ethynyluridine
• 1-[(2R,3R,4S,5R)-4-ethynyl-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
• 2,4(1H,3H)-Pyrimidinedione, 1-(3-C-ethynyl-.beta.-D-ribofuranosyl)-
• 3a?I(2)-C-Ethynyluridine
• PJ 272
• 3-C-Ethynyl-uridine
• PJ-272
• Uridine, 3'-C-ethynyl
• 1-(3'-C-ethynyl-beta-D-ribofuranosyl)uracil
• EUrd
• SCHEMBL1650289
• 1-(3-C-Ethynylribopentofuranosyl)uracil
• DTXSID30170947
• 180300-49-6
• 1-[(2R,3R,4S,5R)-4-ethynyl-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidine-2,4-dione
• DA-69925
• 3'-beta-C-Ethynyluridine

• Inchi： 1S/C11H12N2O6/c1-2-11(18)6(5-14)19-9(8(11)16)13-4-3-7(15)12-10(13)17/h1,3-4,6,8-9,14,16,18H,5H2,(H,12,15,17)/t6-,8+,9-,11-/m1/s1
• InChI Key： KNGMLOFYXFWJLZ-DYUFWOLASA-N
• SMILES： O1[C@H]([C@@H]([C@@](C#C)([C@H]1CO)O)O)N1C=CC(NC1=O)=O

Computed Properties

• Exact Mass: 268.06956
• Monoisotopic Mass: 268.06953611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 119Ų

Experimental Properties

• PSA: 119.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides